Cas no 922115-35-3 (2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide)
2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide
- Acetamide, N-[2-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]ethyl]-2-(2-methoxyphenoxy)-
-
- Inchi: 1S/C20H24N2O5S/c1-26-18-8-4-5-9-19(18)27-15-20(23)21-11-13-28(24,25)22-12-10-16-6-2-3-7-17(16)14-22/h2-9H,10-15H2,1H3,(H,21,23)
- InChI Key: PZUQCUQZWXGFSI-UHFFFAOYSA-N
- SMILES: C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)COC1=CC=CC=C1OC
2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2282-0083-2μmol |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-5μmol |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-10μmol |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-20μmol |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-1mg |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-2mg |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-3mg |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-4mg |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-5mg |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2282-0083-10mg |
2-(2-methoxyphenoxy)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide |
922115-35-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide
Compound CAS No. 922115-35-3: 2-(2-Methoxyphenoxy)-N-2-(1,2,3,4-Tetrahydroisoquinoline-2-Sulfonyl)Ethylacetamide
The compound with CAS No. 922115-35-3, known as 2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a methoxyphenoxy group and a tetrahydroisoquinoline sulfonyl moiety. The combination of these functional groups makes it a unique candidate for exploring novel chemical reactions and biological activities.
Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The sulfonyl group in this compound is known to enhance the stability and bioavailability of molecules, making it a promising candidate for therapeutic applications. Additionally, the methoxyphenoxy substituent contributes to the molecule's hydrophilic properties, which are crucial for its interaction with biological systems.
One of the most intriguing aspects of this compound is its potential as a scaffold for further chemical modifications. Researchers have been exploring the substitution patterns at various positions to optimize its pharmacokinetic properties. For instance, modifying the methoxy group or altering the sulfonyl moiety could lead to derivatives with enhanced potency and selectivity against specific targets.
Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Advanced molecular modeling techniques have revealed that the tetrahydroisoquinoline ring exhibits significant aromaticity and conjugation effects, which influence its reactivity in various chemical transformations. These insights have paved the way for designing more efficient synthetic routes and identifying potential applications in material science.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and acylation reactions. The key challenge lies in controlling the regioselectivity during these steps to ensure the formation of the desired product. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale studies.
The biological evaluation of this compound has shown promising results in vitro assays targeting various enzymes and receptors. Its ability to modulate cellular signaling pathways suggests potential applications in treating diseases such as cancer and neurodegenerative disorders. However, further preclinical studies are required to validate these findings and assess its safety profile.
In conclusion, CAS No. 922115-35-3 represents a cutting-edge molecule with vast opportunities for exploration in both academic research and industrial applications. Its unique structure and functional groups make it an ideal candidate for advancing our understanding of complex chemical systems and developing innovative therapeutic agents.
922115-35-3 (2-(2-methoxyphenoxy)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)